Cas no 1409950-22-6 (5-isopropoxypyridine-2-carbonitrile)
1409950-22-6 structure
Product Name:5-isopropoxypyridine-2-carbonitrile
CAS No:1409950-22-6
MF:C9H10N2O
MW:162.188501834869
CID:2115061
Update Time:2023-11-19
5-isopropoxypyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-isopropoxypyridine-2-carbonitrile
- 5-isopropoxypicolinonitrile
- XWENIMFFLBIXKK-UHFFFAOYSA-N
- 5-(propan-2-yloxy)pyridine-2-carbonitrile
- CID 86683172
- 2-Pyridinecarbonitrile, 5-(1-methylethoxy)-
-
- Inchi: 1S/C9H10N2O/c1-7(2)12-9-4-3-8(5-10)11-6-9/h3-4,6-7H,1-2H3
- InChI Key: XWENIMFFLBIXKK-UHFFFAOYSA-N
- SMILES: O(C1C=NC(C#N)=CC=1)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Topological Polar Surface Area: 45.9
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 304.4±22.0 °C(Predicted)
- pka: -4.13±0.10(Predicted)
5-isopropoxypyridine-2-carbonitrile Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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